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Introduction
Myeloid cell leukemia 1 (MCL1), an anti-apoptotic member of the B-cell lymphoma 2 (Bcl-2)

protein family, is a critical survival factor for various cancer cells, including those in

hematological malignancies such as leukemia.[1][2][3] Its overexpression is frequently

associated with tumorigenesis, poor prognosis, and resistance to conventional

chemotherapies.[4] Consequently, MCL1 has emerged as a promising therapeutic target.

dMCL1-2 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to

specifically induce the degradation of the MCL1 protein.[1][2] This document provides detailed

application notes and experimental protocols for the use of dMCL1-2 in leukemia research.

dMCL1-2 is a heterobifunctional molecule that recruits the E3 ubiquitin ligase Cereblon (CRBN)

to the MCL1 protein, leading to its ubiquitination and subsequent degradation by the

proteasome.[1][2] This targeted degradation of MCL1 releases pro-apoptotic proteins, thereby

activating the intrinsic apoptotic pathway and inducing cell death in MCL1-dependent cancer

cells.[1]
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Mechanism of Action of dMCL1-2
The mechanism of dMCL1-2 involves the formation of a ternary complex between MCL1,

dMCL1-2, and the E3 ubiquitin ligase CRBN. This proximity induces the transfer of ubiquitin

from the E3 ligase to MCL1, marking it for degradation by the 26S proteasome. The

degradation of MCL1 disrupts its sequestration of pro-apoptotic proteins like BIM and BAK,

leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and

subsequent caspase activation, culminating in apoptosis.[1][3]
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Caption: Mechanism of Action of dMCL1-2.

Quantitative Data
dMCL1-2 has demonstrated potent and selective degradation of MCL1. The following table

summarizes key quantitative data from studies on dMCL1-2, primarily in the OPM2 multiple

myeloma cell line, which serves as a relevant model for hematologic malignancies. Data for

specific leukemia cell lines are currently limited in publicly available literature.

Parameter Cell Line Value Reference

Binding Affinity (Kd) to

MCL1
- 30 nM [1][2][5][6][7]

Apoptosis Induction OPM2 250 nM and 500 nM [1][2]

Experimental Protocols
The following are detailed protocols for key experiments to assess the activity of dMCL1-2 in

leukemia cell lines.

Cell Viability Assay (MTS Assay)
This protocol is for determining the effect of dMCL1-2 on the viability of leukemia cells.

Workflow:

Seed Leukemia Cells Treat with dMCL1-2
(various concentrations) Incubate (e.g., 72 hours) Add MTS Reagent Incubate (1-4 hours) Measure Absorbance

(490 nm) Calculate Cell Viability

Treat Cells
with dMCL1-2 Lyse Cells Protein Quantification

(BCA Assay) SDS-PAGE Protein Transfer
(to PVDF membrane) Blocking

Primary Antibody
Incubation

(anti-MCL1, anti-cleaved
Caspase-3, anti-GAPDH)

Secondary Antibody
Incubation

Chemiluminescent
Detection
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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